Cas no 35423-91-7 (1,4-Benzenediamine,N1,N4-diheptyl-)

1,4-Benzenediamine,N1,N4-diheptyl- structure
35423-91-7 structure
Product Name:1,4-Benzenediamine,N1,N4-diheptyl-
CAS No:35423-91-7
MF:C20H36N2
MW:304.513245582581
CID:295613
PubChem ID:22908599
Update Time:2025-04-19

1,4-Benzenediamine,N1,N4-diheptyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,N1,N4-diheptyl-
    • N N-DIHEPTYL-P-PHENYLENEDIAMINE
    • N1,N4-diheptylbenzene-1,4-diamine
    • 1,4-Benzenediamine,N,N'-diheptyl- (9CI)
    • N,N'-Diheptyl-p-phenylenediamine
    • 1-N,4-N-diheptylbenzene-1,4-diamine
    • SCHEMBL2720066
    • N,N-DIHEPTYL-P-PHENYLENEDIAMINE
    • 35423-91-7
    • Inchi: 1S/C20H36N2/c1-3-5-7-9-11-17-21-19-13-15-20(16-14-19)22-18-12-10-8-6-4-2/h13-16,21-22H,3-12,17-18H2,1-2H3
    • InChI Key: KLXCURAAWYXTPC-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)NCCCCCCC)CCCCCCC

Computed Properties

  • Exact Mass: 304.288
  • Monoisotopic Mass: 304.288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 14
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • XLogP3: 7.6
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